2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide

• Molecular Formula: C26H27N5O2
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-[3-(dimethylamino)phenoxy]-N-[(Z)-(2,5-dimethyl-1-quinolin-6-ylpyrrol-3-yl)methylideneamino]acetamide
• InChI: InChI=1S/C26H27N5O2/c1-18-13-21(19(2)31(18)23-10-11-25-20(14-23)7-6-12-27-25)16-28-29-26(32)17-33-24-9-5-8-22(15-24)30(3)4/h5-16H,17H2,1-4H3,(H,29,32)/b28-16-
• InChI Key: WLCZJTOXSLFNMM-NTFVMDSBSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)/C=N\NC(=O)COC4=CC=CC(=C4)N(C)C
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)C=NNC(=O)COC4=CC=CC(=C4)N(C)C

Description

2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide, also known as DAPH, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide has been found to have a wide range of applications in scientific research. It has been used as a fluorescent probe for the detection of copper ions in living cells. It has also been used as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. Additionally, 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide is not fully understood. However, it has been suggested that 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide may act by inhibiting the activity of enzymes involved in the regulation of cell growth and proliferation. It has also been suggested that 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide may induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of enzymes involved in cell growth and proliferation, and act as a fluorescent probe for the detection of copper ions in living cells. Additionally, 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide has been found to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also has a high degree of selectivity for copper ions, making it a useful tool for the detection of these ions in living cells. However, one limitation of 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide is that its mechanism of action is not fully understood, making it difficult to predict its effects in different experimental settings.

Future Directions

There are several potential future directions for research on 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide. One area of interest is the development of 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide-based fluorescent probes for the detection of other metal ions in living cells. Additionally, further research is needed to fully understand the mechanism of action of 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide and its potential applications in the treatment of neurodegenerative disorders. Finally, the development of 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide derivatives with improved selectivity and potency could lead to the development of new anticancer agents.

Synthesis Methods

The synthesis of 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide involves the reaction of 2-[3-(dimethylamino)phenoxy] acetic acid with 2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrole-3-carbaldehyde in the presence of hydrazine hydrate. The resulting product is then purified by recrystallization to obtain 2-[3-(dimethylamino)phenoxy]-N'-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}acetohydrazide in its pure form.